Cas no 128011-16-5 (Dodecanamide, N-(2-cyanoethyl)-N-[3-(dimethylamino)propyl]-)
128011-16-5 structure
Product Name:Dodecanamide, N-(2-cyanoethyl)-N-[3-(dimethylamino)propyl]-
CAS No:128011-16-5
MF:C20H39N3O
MW:337.543165445328
CID:1222461
PubChem ID:71340571
Update Time:2025-04-20
Dodecanamide, N-(2-cyanoethyl)-N-[3-(dimethylamino)propyl]- Chemical and Physical Properties
Names and Identifiers
-
- Dodecanamide, N-(2-cyanoethyl)-N-[3-(dimethylamino)propyl]-
- N-(2-cyanoethyl)-N-[3-(dimethylamino)propyl]dodecanamide
- DTXSID10767733
- 128011-16-5
-
- Inchi: 1S/C20H39N3O/c1-4-5-6-7-8-9-10-11-12-15-20(24)23(18-13-16-21)19-14-17-22(2)3/h4-15,17-19H2,1-3H3
- InChI Key: SDWQJMBUPFAGFU-UHFFFAOYSA-N
- SMILES: O=C(CCCCCCCCCCC)N(CCC#N)CCCN(C)C
Computed Properties
- Exact Mass: 337.30957
- Monoisotopic Mass: 337.309312876g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 24
- Rotatable Bond Count: 16
- Complexity: 346
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 47.3Ų
Experimental Properties
- PSA: 47.34
Dodecanamide, N-(2-cyanoethyl)-N-[3-(dimethylamino)propyl]- Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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